Cas no 393078-48-3 (1,2-Propanediol, 2-(2-nitrophenyl)-)
393078-48-3 structure
Product Name:1,2-Propanediol, 2-(2-nitrophenyl)-
CAS No:393078-48-3
MF:C9H11NO4
MW:197.187942743301
CID:1504738
Update Time:2024-08-23
1,2-Propanediol, 2-(2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanediol, 2-(2-nitrophenyl)-
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- Inchi: 1S/C9H11NO4/c1-9(12,6-11)7-4-2-3-5-8(7)10(13)14/h2-5,11-12H,6H2,1H3
- InChI Key: JJJQDHDUYMRYQB-UHFFFAOYSA-N
- SMILES: C(O)C(C1=CC=CC=C1[N+]([O-])=O)(O)C
Computed Properties
- Exact Mass: 197.06883
Experimental Properties
- Density: 1.346±0.06 g/cm3(Predicted)
- Boiling Point: 399.5±32.0 °C(Predicted)
- PSA: 83.6
- pka: 13.09±0.29(Predicted)
1,2-Propanediol, 2-(2-nitrophenyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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